Cas no 502509-05-9 (2-(2-Cyanopyridin-4-yl)acetic acid)

2-(2-Cyanopyridin-4-yl)acetic acid structure
502509-05-9 structure
Product Name:2-(2-Cyanopyridin-4-yl)acetic acid
CAS No:502509-05-9
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD07367938
CID:367108
Update Time:2025-04-19

2-(2-Cyanopyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Cyanopyridin-4-yl)acetic acid
    • 2-Cyano-4-pyridine acetic acid
    • 4-Pyridineacetic acid,2-cyano-
    • 4-Pyridineacetic acid,2-cyano
    • AK140202
    • 2-Cyanopyridine-4-acetic acid
    • FCH855117
    • AB31454
    • (2-CYANOPYRIDIN-4-YL)ACETIC ACID
    • BC207521
    • AX8074066
    • ST24039188
    • MDL: MFCD07367938
    • Inchi: 1S/C8H6N2O2/c9-5-7-3-6(1-2-10-7)4-8(11)12/h1-3H,4H2,(H,11,12)
    • InChI Key: RUHXLBCLPMDMFS-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CN=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74

Experimental Properties

  • Density: 1.34
  • Boiling Point: 397.2°C at 760 mmHg
  • Flash Point: 194°C
  • Refractive Index: 1.579
  • PSA: 73.98000
  • LogP: 0.58038

2-(2-Cyanopyridin-4-yl)acetic acid Security Information

2-(2-Cyanopyridin-4-yl)acetic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Cyanopyridin-4-yl)acetic acid Pricemore >>

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